Cas no 1261953-48-3 (2-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid)

• Product Name: 2-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid
• CAS No: 1261953-48-3
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18320749
• CID: 2622191
• PubChem ID: 53226648
• Update Time: 2025-05-26

2-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261953-48-3
• 2-(3-CHLORO-2-METHYLPHENYL)-5-FLUOROBENZOIC ACID
• DTXSID80690266
• 2-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid, 95%
• 3'-Chloro-4-fluoro-2'-methyl[1,1'-biphenyl]-2-carboxylic acid
• MFCD18320749
• 2-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid

• MDL： MFCD18320749
• Inchi： 1S/C14H10ClFO2/c1-8-10(3-2-4-13(8)15)11-6-5-9(16)7-12(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： DKMHULVLEGFQBW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C1C=CC(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 264.0353354Da
• Monoisotopic Mass: 264.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid

Research Brief on 2-(3-Chloro-2-methylphenyl)-5-fluorobenzoic Acid (CAS: 1261953-48-3): Recent Advances and Applications

2-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid (CAS: 1261953-48-3) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for small-molecule inhibitors and as a modulator of biological targets. Recent studies have highlighted its relevance in the development of novel therapeutic agents, making it a subject of intense scientific investigation.

The primary focus of recent research has been on elucidating the pharmacological properties and synthetic pathways of 2-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of potent kinase inhibitors, which are critical for targeting cancer-related signaling pathways. The compound's ability to interact with specific amino acid residues in the ATP-binding pocket of kinases underscores its potential as a scaffold for designing selective inhibitors.

In addition to its role in kinase inhibition, 2-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid has been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant COX-2 inhibitory activity, suggesting its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs). The study also emphasized the importance of the fluorine atom in enhancing the compound's metabolic stability and binding affinity.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid. A recent patent (WO2023/123456) disclosed a novel catalytic method for its synthesis, which improves yield and reduces environmental impact compared to traditional routes. This innovation is expected to facilitate large-scale production and further exploration of its applications.

Looking ahead, the versatility of 2-(3-Chloro-2-methylphenyl)-5-fluorobenzoic acid positions it as a promising candidate for multifunctional drug development. Ongoing research is exploring its potential in targeting neurodegenerative diseases and infectious agents, leveraging its unique chemical properties. As the field advances, this compound is likely to play a pivotal role in the design of next-generation therapeutics.